Cas no 490-91-5 (Thymoquinone)
Thymoquinone structure
Product Name:Thymoquinone
CAS No:490-91-5
MF:C10H12O2
MW:164.201083183289
MDL:MFCD00001602
CID:329433
PubChem ID:10281
Update Time:2025-04-19
Thymoquinone Chemical and Physical Properties
Names and Identifiers
-
- 2-Isopropyl-5-methylcyclohexa-2,5-diene-1,4-dione
- Thymoquinone
- 2,5-Cyclohexadiene-1,4-dione,2-methyl-5-(1-methylethyl)-
- 2-Isopropyl-5-methylbenzo-1,4-quinone
- 2-methyl-5-propan-2-ylcyclohexa-2,5-diene-1,4-dione
- 2-Isopropyl-5-methyl-1,4-benzoquinone
- 2-Isopropyl-5-methylbenzoquinone
- 2-isopropyl-5-methyl-para-benzoquinone
- 2-isopropyl-5-methyl-p-benzoquinone
- 2-methyl-5-isopropyl-1,4-benzoquinone
- 5-Isopropyl-2-methyl-1,4-benzoquinone
- p-Cymene-2,5-dione
- p-Mentha-3,6-diene-2,5-dione
- Thymoquinon
- 2-Methyl-5-(1-methylethyl)-2,5-cyclohexadiene-1,4-dione
- 2-Methyl-5-isopropyl-p-benzoquinone
- 5-Isopropyl-2-methyl-p-benzoquinone
- NSC 2228
- Polythymoquinone
- 2,5-CYCLOHEXADIENE-1,4-DIONE, 2-METHYL-5-(1-METHYLETHYL)-
- NSC2228
- 2-Methyl-5-is
- NCGC00178250-05
- Thymoquinone, analytical standard
- 490-91-5
- p-Mentha-3,6-diene-2,5-dione (8CI)
- EINECS 207-721-1
- UNII-O60IE26NUF
- 2-methyl-5-(propan-2-yl)cyclohexa-2,5-diene-1,4-dione (F8)
- CCG-40027
- 2-Isopropyl-5-methylbenzo-1,4-quinone #
- AKOS003368628
- DivK1c_006553
- CS-0012226
- BCP16946
- SPBio_000859
- T72517
- Q7799650
- 2-methyl-5-(propan-2-yl)cyclohexa-2,5-diene-1,4-dione
- Thymoil
- 5-Isopropyl-2-methyl-2,5-Cyclohexadiene-1,4-dione
- NSC-2228
- Spectrum5_000550
- THYMOQUINONE [WHO-DD]
- AI3-17758
- Thymoquinone, >=98%
- BRN 1939047
- s4761
- p-Mentha-3,5-dione
- BSPBio_003129
- KBio2_006853
- Z1255372388
- BRD-K97566842-001-03-5
- Spectrum4_001895
- CHEBI:113532
- Thymoquinone; 2-isopropyl-5-methylbenzo-1,4-quinone
- AS-11327
- CHEMBL1672002
- KBio1_001497
- NCGC00178250-01
- Spectrum_001237
- NS00031853
- BDBM166686
- WLN: L6V DVJ B1 EY1&1
- SCHEMBL542535
- DTXSID9060079
- CCRIS 7152
- 2,4-dione, 5-isopropyl-2-methyl-
- KBio2_004285
- KBio2_001717
- SR-05000002192
- 4hco
- A827656
- ethyl 2-hydroxy-5-[[2-(trifluoromethyl)phenyl]carbamoyl]benzoate;Thymoquinon
- W-202869
- KBio3_002349
- FT-0612708
- InChI=1/C10H12O2/c1-6(2)8-5-9(11)7(3)4-10(8)12/h4-6H,1-3H
- MFCD00001602
- KBioSS_001717
- O60IE26NUF
- EN300-264364
- HY-D0803
- 2-Methyl-5-(1-methylethyl)-2,5-cyclohexadiene-1,4-dione, 9CI
- SR-05000002192-2
- 2-Methyl-5-iso-propylbenzoquinone
- 2,5-Cyclohexadiene-1,4-dione, 5-isopropyl-2-methyl-
- T0795
- KBioGR_002455
- SpecPlus_000457
- thymolquinone
- Spectrum2_000700
- Spectrum3_001345
- 2,4-dione, 2-methyl-5-(1-methylethyl)-
- DA-68178
-
- MDL： MFCD00001602
- Inchi： 1S/C10H12O2/c1-6(2)8-5-9(11)7(3)4-10(8)12/h4-6H,1-3H3
- InChI Key： KEQHJBNSCLWCAE-UHFFFAOYSA-N
- SMILES： O=C1C=C(C)C(C=C1C(C)C)=O
Computed Properties
- Exact Mass: 164.08400
- Monoisotopic Mass: 164.08373
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 293
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 22
- XLogP3: 2
- Topological Polar Surface Area: 34.1
- Molecular Weight: 164.20
Experimental Properties
- Color/Form: Not determined
- Density: 1.065±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 45-47 °C (lit.)
- Boiling Point: 230-232 °C(lit.)
- Flash Point: Degrees Fahrenheit:219.2°F
Degrees Celsius:104°C - Refractive Index: 1.5155 (estimate)
- Solubility: Very slightly soluble (0.82 g/l) (25 º C),
- PSA: 34.14000
- LogP: 1.66690
- Solubility: Not determined
Thymoquinone Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H302,H315,H319,H335
- Warning Statement： P261,P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 22-36/37/38
- Safety Instruction： S26; S36
- RTECS：GU5330000
-
Hazardous Material Identification：
- Storage Condition：Sealed in dry,Room Temperature
- Risk Phrases：R22
Thymoquinone Customs Data
- HS CODE：2914690090
- Customs Data：
China Customs Code:
2914690090Overview:
2914690090 Other Quinones. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Summary:
2914690090 other quinones.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%
Thymoquinone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | T819812-25g |
Thymoquinone |
490-91-5 | 99% | 25g |
1,480.00 | 2021-05-17 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 03416-100MG |
Thymoquinone |
490-91-5 | 100mg |
¥701.93 | 2024-12-25 | ||
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci20556-25g |
Thymoquinone |
490-91-5 | 98% | 25g |
￥4308.00 | 2023-09-09 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci20556-5g |
Thymoquinone |
490-91-5 | 98% | 5g |
￥1011.00 | 2023-09-09 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T4088-100 mg |
Thymoquinon |
490-91-5 | 99.22% | 100MG |
￥485.00 | 2022-04-26 | |
| ChemScence | CS-0012226-5g |
Thymoquinone |
490-91-5 | ≥99.0% | 5g |
$39.0 | 2022-04-27 | |
| ChemScence | CS-0012226-10g |
Thymoquinone |
490-91-5 | ≥99.0% | 10g |
$66.0 | 2022-04-27 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R027118-1g |
Thymoquinone |
490-91-5 | 99% | 1g |
￥38 | 2024-05-23 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R027118-5g |
Thymoquinone |
490-91-5 | 99% | 5g |
￥148 | 2024-05-23 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R027118-25g |
Thymoquinone |
490-91-5 | 99% | 25g |
￥1530 | 2024-05-23 |
Thymoquinone Suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:490-91-5)百里醌
Order Number:LE1710282;LE11910
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:34
Price ($):discuss personally
Email:18501500038@163.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:490-91-5)THYMOQUINONE
Order Number:sfd3771
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:33
Price ($):discuss personally
Email:sales2@senfeida.com
Thymoquinone Related Literature
-
Selvaraj Rajesh Kumar,Ramar Thangam,Raju Vivek,Sivasubramanian Srinivasan,Nagamony Ponpandian Nanoscale Adv. 2020 2 3209
-
Patrícia Salvador Tessaro,Alexandre Moreira Meireles,Adriano Silva Guimar?es,Bernardo Schmitberger,Ana Luísa Almeida Lage,Patrícia Santiago de Oliveira Patrício,Dayse Carvalho da Silva Martins,Gilson DeFreitas-Silva New J. Chem. 2022 46 21136
-
Lubna Alrawashdeh,Khaleel I. Assaf,Walhan Alshaer,Fadwa Odeh,Suhair A. Bani-Atta RSC Adv. 2022 12 1982
-
Chandan Sarkar,Sarmin Jamaddar,Tawhida Islam,Milon Mondal,Muhammad Torequl Islam,Mohammad S. Mubarak Food Funct. 2021 12 6167
-
Umer Javed Butt,Syed Adnan Ali Shah,Touqeer Ahmed,Saadia Zahid Toxicol. Res. 2018 7 32
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